N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C23H19N3O4S/c1-28-16-8-9-17-21(11-16)31-23(25-17)26(13-15-5-4-10-24-12-15)22(27)20-14-29-18-6-2-3-7-19(18)30-20/h2-12,20H,13-14H2,1H3
• InChI Key: GMIZBGPTHGISRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

High-Yield Synthesis Techniques : A study by Bobeldijk et al. (1990) discusses a simple and high-yield synthesis technique for precursors of radio-labelled compounds, demonstrating the importance of efficient synthesis methods in preparing complex molecules for further applications in scientific research Bobeldijk et al., 1990.

Novel Compound Formation : Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exploring their potential as anti-inflammatory and analgesic agents. This study highlights the exploration of new chemical entities with possible therapeutic benefits Abu‐Hashem et al., 2020.

Biological Applications

Antimicrobial Activity : Patel et al. (2011) investigated the synthesis and antimicrobial activity of new pyridine derivatives, providing insights into the potential use of similar compounds in combating microbial infections Patel et al., 2011.

Environmental Applications : Zargoosh et al. (2015) explored the use of a novel magnetic nanoadsorbent for the removal of heavy metals from industrial wastes, demonstrating the environmental applications of such compounds in pollution control Zargoosh et al., 2015.

Antiviral Research : Alghamdi et al. (2023) focused on the design, synthesis, and evaluation of new thiazole clubbed pyridine scaffolds as potential COVID-19 inhibitors, showcasing the relevance of these compounds in current antiviral research Alghamdi et al., 2023.